Cas no 392255-84-4 (2,5-dichloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2,5-dichloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 392255-84-4
• MF: C₁₈H₁₂Cl₃N₃OS
• MW: 424.731379508972
• CID: 6464232
• Update Time: 2025-07-09

2,5-dichloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• Benzamide, 2,5-dichloro-N-[2-(4-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-

• Inchi： 1S/C18H12Cl3N3OS/c19-10-1-4-12(5-2-10)24-17(14-8-26-9-16(14)23-24)22-18(25)13-7-11(20)3-6-15(13)21/h1-7H,8-9H2,(H,22,25)
• InChI Key： TXQGBCVREKECEZ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(Cl)C=C2)N=C2CSCC2=1)(=O)C1=CC(Cl)=CC=C1Cl

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 532.3±50.0 °C(Predicted)
• pka: 11.20±0.20(Predicted)

Additional information on 2,5-dichloro-N-2-(4-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Compound CAS No. 392255-84-4: 2,5-Dichloro-N-(2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide

The compound with CAS No. 392255-84-4, named 2,5-dichloro-N-(2-(4-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl)benzamide, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of benzamides and features a thienopyrazole ring system. The presence of multiple chlorine atoms in its structure suggests potential applications in fields such as pharmaceuticals and agrochemicals due to their known roles in enhancing bioactivity and stability.

Thienopyrazole derivatives have been extensively studied in recent years for their diverse biological activities. Research has shown that these compounds exhibit significant potential as antimicrobial agents, anti-inflammatory drugs, and anticancer therapeutics. The integration of a benzamide group further enhances the molecule's ability to interact with biological targets, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that typically includes the formation of the thienopyrazole ring followed by coupling reactions to introduce the benzamide moiety. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a structural perspective, the molecule's thienopyrazole core is fused with a benzene ring and contains multiple heteroatoms (nitrogen and sulfur), which contribute to its unique electronic properties. The chlorine substituents at positions 2 and 5 on the benzene ring are critical for modulating the compound's lipophilicity and bioavailability. Additionally, the benzamide group introduces hydrogen bonding capabilities, which are essential for interactions with biological macromolecules such as proteins and enzymes.

Recent studies have focused on evaluating the in vitro and in vivo activities of this compound. For example, research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes implicated in cancer progression. Furthermore, its ability to penetrate cellular membranes efficiently suggests potential use in targeted drug delivery systems.

In terms of pharmacokinetics, the compound's lipophilic nature may influence its absorption and distribution profiles. However, preliminary studies indicate that it has acceptable bioavailability when administered orally. This makes it a viable candidate for further preclinical testing in animal models.

The development of such compounds also raises important considerations regarding their safety profiles. Regulatory agencies require thorough toxicological evaluations to ensure that potential therapeutic agents do not pose significant risks to human health or the environment. Fortunately, early toxicity studies suggest that this compound has a favorable safety margin when administered at therapeutic doses.

In conclusion, CAS No. 392255-84-4 represents a cutting-edge advancement in organic chemistry with promising applications in drug discovery and development. Its unique structure and functional groups make it an attractive target for further research aimed at optimizing its bioactivity and therapeutic potential.